![molecular formula C19H16ClN3O2S B2412436 Ethyl 5-[(4-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate CAS No. 338965-80-3](/img/structure/B2412436.png)
Ethyl 5-[(4-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate
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Description
Ethyl 5-[(4-chlorophenyl)sulfanyl]-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate is a useful research compound. Its molecular formula is C19H16ClN3O2S and its molecular weight is 385.87. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
- Ethyl 5-amino-1,2,4-triazine-6-carboxylates undergo condensation with aryl isocyanates to afford corresponding pyrimido[4,5-e][1,2,4]triazines, indicating their role in the synthesis of novel chemical compounds (Wamhoff & Tzanova, 2003).
- The synthesis of novel 5-methyl-4-thiopyrimidine derivatives starting from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate demonstrates the use of ethyl triazine derivatives in developing new chemical structures (Stolarczyk et al., 2018).
Molecular Structure and Properties
- The study of the molecular dimensions of 2-ethylsulfanyl-7-(4-methylphenyl)-4-phenylpyrazolo[1,5-a][1,3,5]triazine and related compounds helps in understanding the conformation and properties of ethyl triazine derivatives (Insuasty et al., 2008).
Impurity Synthesis and Elucidation
- A study on an unspecified impurity in diclazutil, a related ethyl triazine compound, sheds light on the importance of understanding the synthesis process and by-products of such chemicals (Hou Zhongke, 2011).
Antimicrobial Activities
- Some ethyl triazine derivatives, synthesized from various ester ethoxycarbonylhydrazones, have been screened for their antimicrobial activities, suggesting potential pharmaceutical applications (Bektaş et al., 2007).
Regioselective Synthesis
- The regioselective synthesis of ethyl 1,2,4-triazine-5-carboxylates demonstrates the precision and control achievable in the synthesis of these compounds (Ohsumi & Neunhoeffer, 1992).
Crystal and Molecular Structure Analysis
- The synthesis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate and its structural analysis through X-ray diffraction studies provide insights into the molecular structure of related ethyl triazine derivatives (Achutha et al., 2017).
properties
IUPAC Name |
ethyl 5-(4-chlorophenyl)sulfanyl-3-(4-methylphenyl)-1,2,4-triazine-6-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClN3O2S/c1-3-25-19(24)16-18(26-15-10-8-14(20)9-11-15)21-17(23-22-16)13-6-4-12(2)5-7-13/h4-11H,3H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OJOZSOCVBXRQMF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(N=N1)C2=CC=C(C=C2)C)SC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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